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Compound of Interest

Compound Name: 2-(2-Chloroethyl)thiophene

CAS No.: 19995-38-1

Cat. No.: B009403

Get Quote

CAS Number: 19995-38-1 Synonyms: 2-(2-Thienyl)ethyl chloride; Clopidogrel Impurity 49

Primary Application: Critical intermediate in the synthesis of thienopyridine anti-platelet agents

(e.g., Clopidogrel).[1]

Executive Safety Assessment
Compound Identity & Critical Differentiation
WARNING: This compound is frequently confused with 2-(Chloromethyl)thiophene (CAS 765-

50-4).[1] This distinction is life-critical.

2-(Chloromethyl)thiophene: Highly unstable, severe lachrymator, known to explode in sealed

containers.[1][2][3]

2-(2-Chloroethyl)thiophene (Target): Significantly more stable but still requires cold chain

management.[1] It acts as an alkylating agent.[1] While it lacks the extreme explosive

instability of its methyl-analog, it poses severe risks of tissue damage and potential

genotoxicity due to its mechanism of action (nucleophilic substitution).
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Hazard Classification (GHS)
Hazard Class Category H-Code Statement

Acute Toxicity (Oral) 4 H302
Harmful if swallowed.

[1]

Skin

Corrosion/Irritation
2 H315

Causes skin irritation.

[4]

Serious Eye Damage 2A H319
Causes serious eye

irritation.[5]

STOT - Single

Exposure
3 H335

May cause respiratory

irritation.[1][6]

Carcinogenicity

(Suspected)
Implied --

Treat as a potential

mutagen due to

alkylating capability.[1]

Physicochemical Profile & Reactivity
Understanding the physical state is prerequisite to engineering controls.

Property Value Operational Implication

Physical State Liquid (Yellow to Orange)
Easy to dispense, but splash

hazard exists.[1]

Boiling Point ~201°C (at 760 mmHg)

Low vapor pressure at RT, but

heating generates hazardous

fumes.[1]

Flash Point 96°C

Combustible.[1] Avoid open

flames; use grounded

equipment.

Density 1.191 g/mL
Heavier than water; sinks in

aqueous spills.[1]

Stability Heat & Light Sensitive
Must be stored at -20°C under

inert gas (Argon/Nitrogen).[1]
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Reactivity Matrix:

Incompatibilities: Strong oxidizers, strong bases (risk of elimination to vinyl thiophene), and

active metals.

Decomposition: Emits toxic fumes of Hydrogen Chloride (HCl) and Sulfur Oxides (SOx) upon

thermal decomposition.[1]

Engineering Controls & PPE Selection
Containment Strategy
All handling must occur within a Class II, Type A2 Biosafety Cabinet or a Chemical Fume Hood

with a face velocity of 100 fpm. Because this compound is an alkylating agent, standard bench

work is prohibited.

Glove Permeation & Selection
Standard Nitrile gloves provide insufficient protection against chlorinated organic solvents for

prolonged periods.

Primary Barrier:Silver Shield / 4H (Laminate) gloves.[1]

Justification: Laminate films offer >4-hour breakthrough time for chlorinated hydrocarbons.

[1]

Dexterity Layer: Disposable Nitrile gloves worn over the laminate gloves for grip and

immediate contamination visibility.

Protocol: "Double-gloving" is mandatory. If the outer nitrile glove is splashed, strip and

replace immediately.

Respiratory Protection
Routine Use: Fume hood containment is sufficient.

Spill/Emergency: Full-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]

The "Acid Gas" component is vital due to potential HCl generation during decomposition.
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Operational Protocols
Receipt & Storage Workflow
The compound is prone to degradation (darkening/polymerization) if mishandled.[1]

Receipt of Shipment
(Check Temperature Log)

Visual Inspection
(Yellow/Orange Liquid)

Transfer to Storage
(Do NOT open yet)

Freezer Storage (-20°C)
Inert Atmosphere

Equilibration
(Warm to RT in Hood)

 Prior to Synthesis

Click to download full resolution via product page

Figure 1: Cold-chain preservation workflow to prevent degradation.

Synthesis Safety (Clopidogrel Pathway Context)
When using 2-(2-Chloroethyl)thiophene in drug synthesis (e.g., alkylation of methyl 2-amino-

2-(2-chlorophenyl)acetate), the reaction often requires a base (e.g., K2CO3 or TEA).[1]

Charging: Add the thiophene intermediate last or via dropping funnel to control the exotherm.

Monitoring: The reaction may generate HCl byproducts if not scavenged. Ensure the

scrubber system is active.

Quenching: Quench reaction mixtures with water/brine slowly. The unreacted chloroethyl

group can hydrolyze, releasing HCl.

Waste Disposal
Classification: Halogenated Organic Solvent Waste.

Segregation: Do NOT mix with strong oxidizing acids (Nitric/Chromic) or alkali waste

streams.[1]

Deactivation: For trace residues in glassware, rinse with a dilute ethanolic KOH solution

(converts the alkyl chloride to the vinyl ether/alcohol) before standard washing, though

incineration is the preferred disposal method.

Emergency Response Logic
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In the event of exposure or release, immediate action determines the outcome.[7]

Incident Detected

Identify Type

Skin Exposure Spill (>10mL)

Flush 15min
(Soap + Water)

Seek Medical
(Treat as Alkylating Agent)

Evacuate Area
(Vapors are Irritant)

Don PPE
(Silver Shield Gloves + Resp)

Absorb with Vermiculite

Click to download full resolution via product page

Figure 2: Decision matrix for exposure vs. spill response.[1]

First Aid Specifics
Eye Contact: Irrigate immediately. Do not wait for medical personnel. Time to irrigation is the

single biggest factor in preventing corneal opacity.

Ingestion: Do NOT induce vomiting. The compound is an irritant; bringing it back up risks

aspiration pneumonia and esophageal damage. Administer carbon slurry if advised by

Poison Control.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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